5-Fluoro-N-(2-fluorobenzyl)-2-methylaniline
Overview
Description
5-Fluoro-N-(2-fluorobenzyl)-2-methylaniline, also known as 5F-MDMB-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is a member of the indazole family of synthetic cannabinoids and is often used as a recreational drug. However, its use is associated with significant health risks, including addiction, psychosis, and even death. In
Mechanism of Action
5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA acts on the endocannabinoid system, which is responsible for regulating several physiological processes, including pain, appetite, and mood. It binds to the CB1 and CB2 receptors in the brain and other parts of the body, causing a range of effects, including altered perception, mood changes, and impaired coordination.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA are similar to those of other synthetic cannabinoids. It can cause a range of effects, including euphoria, relaxation, altered perception, and impaired coordination. However, it can also cause more severe effects, including psychosis, seizures, and even death. Long-term use of synthetic cannabinoids has been associated with addiction, cognitive impairment, and other health risks.
Advantages and Limitations for Lab Experiments
5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA has several advantages for lab experiments, including its potent psychoactive effects and its potential therapeutic applications. However, its use is associated with significant health risks, and researchers must take appropriate precautions when working with this substance. The use of synthetic cannabinoids is also subject to legal restrictions in many countries, which can limit the availability of this substance for research purposes.
Future Directions
There are several future directions for research on 5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA. One area of interest is the potential therapeutic applications of this substance, particularly in the treatment of pain and cancer. Another area of interest is the development of safer and more effective synthetic cannabinoids that can be used for research purposes. Researchers are also investigating the long-term effects of synthetic cannabinoids on brain function and cognitive performance, which could have important implications for public health and safety.
Scientific Research Applications
5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA has been the subject of several scientific studies due to its potent psychoactive effects. Researchers have investigated its effects on the central nervous system and its potential therapeutic applications. One study found that 5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA had significant analgesic effects in mice, suggesting its potential use as a pain reliever. Another study found that 5-Fluoro-N-(2-fluorobenzyl)-2-methylanilineCA had potent antitumor activity in vitro, indicating its potential use in cancer therapy.
properties
IUPAC Name |
5-fluoro-N-[(2-fluorophenyl)methyl]-2-methylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F2N/c1-10-6-7-12(15)8-14(10)17-9-11-4-2-3-5-13(11)16/h2-8,17H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRLFNMFDZUGHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NCC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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